Cas no 856164-59-5 (3-(2,4-dimethoxyphenyl)oxolane-2,5-dione)

3-(2,4-Dimethoxyphenyl)oxolane-2,5-dione is a cyclic dicarboxylic anhydride derivative featuring a dimethoxyphenyl substituent. This compound is of interest in organic synthesis due to its reactive anhydride moiety, which facilitates ring-opening reactions with nucleophiles such as amines or alcohols, enabling the formation of functionalized intermediates. The electron-donating methoxy groups enhance the stability and modulate the reactivity of the aromatic ring, making it useful in the development of specialty polymers, pharmaceuticals, or fine chemicals. Its well-defined structure and compatibility with controlled reaction conditions make it a valuable building block for researchers working on heterocyclic and aromatic compound synthesis.
3-(2,4-dimethoxyphenyl)oxolane-2,5-dione structure
856164-59-5 structure
Product Name:3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
CAS No:856164-59-5
MF:C12H12O5
MW:236.220684051514
CID:6302838
PubChem ID:82083550
Update Time:2025-08-05

3-(2,4-dimethoxyphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
    • 856164-59-5
    • EN300-2000427
    • Inchi: 1S/C12H12O5/c1-15-7-3-4-8(10(5-7)16-2)9-6-11(13)17-12(9)14/h3-5,9H,6H2,1-2H3
    • InChI Key: KCBRXPHMFWOAOJ-UHFFFAOYSA-N
    • SMILES: O1C(CC(C1=O)C1C=CC(=CC=1OC)OC)=O

Computed Properties

  • Exact Mass: 236.06847348g/mol
  • Monoisotopic Mass: 236.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 61.8Ų

3-(2,4-dimethoxyphenyl)oxolane-2,5-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2000427-0.05g
3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
856164-59-5
0.05g
$864.0 2023-09-16
Enamine
EN300-2000427-0.1g
3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
856164-59-5
0.1g
$904.0 2023-09-16
Enamine
EN300-2000427-0.25g
3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
856164-59-5
0.25g
$946.0 2023-09-16
Enamine
EN300-2000427-0.5g
3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
856164-59-5
0.5g
$987.0 2023-09-16
Enamine
EN300-2000427-1.0g
3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
856164-59-5
1g
$1029.0 2023-05-25
Enamine
EN300-2000427-2.5g
3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
856164-59-5
2.5g
$2014.0 2023-09-16
Enamine
EN300-2000427-5.0g
3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
856164-59-5
5g
$2981.0 2023-05-25
Enamine
EN300-2000427-10.0g
3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
856164-59-5
10g
$4421.0 2023-05-25
Enamine
EN300-2000427-1g
3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
856164-59-5
1g
$1029.0 2023-09-16
Enamine
EN300-2000427-5g
3-(2,4-dimethoxyphenyl)oxolane-2,5-dione
856164-59-5
5g
$2981.0 2023-09-16

Additional information on 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione

Recent Advances in the Study of 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione (CAS: 856164-59-5): A Comprehensive Research Brief

The compound 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione (CAS: 856164-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxolane-2,5-dione core and dimethoxyphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, with recent publications highlighting novel catalytic methods that enhance efficiency. For instance, a 2023 study demonstrated a one-pot synthesis approach using palladium-catalyzed cross-coupling reactions, achieving a yield of over 85% under mild conditions. This advancement addresses previous challenges related to scalability and cost-effectiveness.

In terms of biological activity, 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione has exhibited notable anti-inflammatory and antioxidant properties. In vitro studies using human cell lines have shown that the compound inhibits key pro-inflammatory cytokines such as TNF-α and IL-6, with IC50 values comparable to those of established anti-inflammatory drugs. Additionally, its antioxidant capacity, measured via DPPH and FRAP assays, suggests potential applications in mitigating oxidative stress-related diseases, including neurodegenerative disorders.

Another promising avenue of research involves the compound's interaction with specific enzymatic targets. Recent crystallographic studies have revealed that 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione binds selectively to the active site of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This binding mechanism, elucidated through X-ray diffraction analysis, provides a structural basis for the design of derivatives with enhanced selectivity and potency. Computational modeling further supports these findings, predicting favorable binding energies and stability.

Despite these advancements, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further formulation optimization to improve its absorption and distribution profiles. Researchers are exploring nano-carrier systems and prodrug strategies to address these limitations, with preliminary results showing improved in vivo performance in rodent models.

In conclusion, 3-(2,4-dimethoxyphenyl)oxolane-2,5-dione (CAS: 856164-59-5) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to refine its synthetic accessibility, elucidate its mechanistic underpinnings, and enhance its pharmacological properties. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation anti-inflammatory and neuroprotective agents.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent